Cas no 893567-09-4 (2-cyclopropyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine)

2-Cyclopropyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine is a boronic ester derivative featuring a pyridine core functionalized with a cyclopropyl group and a tetramethyl dioxaborolane moiety. This compound is primarily utilized as an intermediate in Suzuki-Miyaura cross-coupling reactions, enabling the synthesis of complex biaryl structures. The cyclopropyl substituent enhances steric and electronic modulation, while the dioxaborolane group offers improved stability and handling compared to free boronic acids. Its robust structure ensures compatibility with a range of reaction conditions, making it valuable in pharmaceutical and agrochemical research. The product is typically supplied in high purity, ensuring reliable performance in synthetic applications.

2-cyclopropyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine structure

893567-09-4 structure

Product name:2-cyclopropyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine

CAS No:893567-09-4

MF:C₁₄H₂₀BNO₂

MW:245.1251039505

MDL:MFCD09952039

CID:1006867

PubChem ID:45786429

2-cyclopropyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Chemical and Physical Properties

Names and Identifiers

- 2-Cyclopropyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
- 6-cyclopropyl-3-pyridinyl boronic acid pinacol ester
- 6-Cyclopropylpyridine-3-boronic acid pinacol ester
- Pyridine, 2-cyclopropyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
- 6-Cyclopropylpyridine-3-boronicacidpinacolester
- PubChem22000
- XJHHJKRQUDXIKL-UHFFFAOYSA-N
- 4763AC
- MB08243
- FCH2829610
- SY028977
- AX8164832
- ST2404380
- 2-Cyclopropyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine (ACI)
- 2-Cyclopropyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
- SCHEMBL196887
- DTXSID40671339
- 2-Cyclopropyl-5-pyridinyl boronic acid pinacol ester
- DS-2197
- AKOS015919285
- CS-W006999
- FD10110
- 2-cyclopropyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine;6-Cyclopropylpyridine-3-boronic Acid Pinacol Ester
- 2-Cyclopropyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-pyridine
- 893567-09-4
- A850335
- 2-CYCLOPROPYLPYRIDINE-5-BORONIC ACID PINACOL ESTER
- MFCD09952039
- 2-Cyclopropyl-5-(4 pound not4 pound not5 pound not5-tetramethyl-1 pound not3 pound not2-dioxaborolan-2-yl)pyridine
- J-509253
- 6-cyclopropyl-3-pyridinylboronic acid pinacol ester
- 2-cyclopropyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
- MDL： MFCD09952039
- Inchi： 1S/C14H20BNO2/c1-13(2)14(3,4)18-15(17-13)11-7-8-12(16-9-11)10-5-6-10/h7-10H,5-6H2,1-4H3
- InChI Key： XJHHJKRQUDXIKL-UHFFFAOYSA-N
- SMILES： O1B(C2=CN=C(C=C2)C2CC2)OC(C)(C)C1(C)C

Computed Properties

Exact Mass: 245.15900
Monoisotopic Mass: 245.1587090g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 18
Rotatable Bond Count: 2
Complexity: 312
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 31.4

Experimental Properties

Boiling Point: 354.1℃ at 760 mmHg
PSA: 31.35000
LogP: 2.25820

2-cyclopropyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Security Information

2-cyclopropyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Customs Data

HS CODE：2934999090
Customs Data：

China Customs Code:
2934999090

Overview:

2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-cyclopropyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM136991-250mg	2-Cyclopropyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine	893567-09-4	95%	250mg	$174	2023-03-07
TRC	C991640-50mg	6-Cyclopropyl-3-pyridinyl boronic acid pinacol ester	893567-09-4		50mg	$236.00	2023-05-18
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-KU216-200mg	2-cyclopropyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine	893567-09-4	95+%	200mg	870.0CNY	2021-08-04
TRC	C991640-100mg	6-Cyclopropyl-3-pyridinyl boronic acid pinacol ester	893567-09-4		100mg	$333.00	2023-05-18
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	C848983-50mg	2-Cyclopropyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine	893567-09-4	95%	50mg	￥230.40	2022-09-02
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1064846-1g	2-Cyclopropyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine	893567-09-4	98%	1g	￥1118.00	2024-04-26
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBYS8052-100MG	2-cyclopropyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine	893567-09-4	95%	100MG	￥ 132.00	2023-04-13
Alichem	A029187158-250mg	2-Cyclopropyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine	893567-09-4	95%	250mg	$299.88	2023-08-31
eNovation Chemicals LLC	Y0986461-5g	2-Cyclopropyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine	893567-09-4	95%	5g	$500	2024-08-02
Chemenu	CM136991-1g	2-Cyclopropyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine	893567-09-4	95%	1g	$524	2023-03-07

2-cyclopropyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Production Method

2-cyclopropyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Related Literature

1. Atropisomerism, biphenyls and the Suzuki coupling: peptide antibioticsAbbreviations: Bn = benzyl; Boc = tert-butoxycarbonyl; dba = dibenzylideneacetone; Ddm = 4,4′-dimethoxydiphenylmethyl; DMSO = dimethylsulfoxide; FDPP = pentafluorophenyl diphenylphosphinate; MEM = methoxyethoxymethyl; Ms = methylsulfonyl; Piv = pivaloyl; TBS = tert-butyldimethylsilyl; Tf = trifluoromethanesulfonyl; Tfa = trifluoroacetyl; TFA = trifluoroacetic acid; Z = benzoxycarbonyl.

Chem. Soc. Rev., 2001,30, 145-157
2. Cellulose-supported chiral rhodium nanoparticles as sustainable heterogeneous catalysts for asymmetric carbon–carbon bond-forming reactions†

Tomohiro Yasukawa,Hiroyuki Miyamura,Shū Kobayashi Chem. Sci., 2015,6, 6224-6229
3. Branched-chain amino acids, especially of leucine and valine, mediate the protein restricted response in a piglet model†

Jie Yin,Jie Ma,Yuying Li,Xiaokang Ma,Jiashun Chen,Haihan Zhang,Xin Wu,Fengna Li,Zhiqiang Liu,Tiejun Li Food Funct., 2020,11, 1304-1311
4. CeO2 decorated bimetallic phosphide nanowire arrays for enhanced oxygen evolution reaction electrocatalysis via interface engineering†

Yikang Cong,Xingnan Chen,Yan Mei,Jun Ye Dalton Trans., 2022,51, 2923-2931
5. Cell membrane permeable fluorescent perylene bisimide derivatives for cell lysosome imaging†

Shuchen Zhang,Wenfeng Duan,Yanan Xi RSC Adv., 2016,6, 83864-83869

Related Categories

Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

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Recommended suppliers

Suzhou Senfeida Chemical Co., Ltd

(CAS:893567-09-4)6-CYCLOPROPYL-3-PYRIDINYL BORONIC ACID PINACOL ESTER

Purity:99.9%

Quantity:200kg

Price ($):Inquiry

Amadis Chemical Company Limited

(CAS:893567-09-4)2-cyclopropyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine

Purity:99%

Quantity:5g

Price ($):614.0